Einecs 300-577-1
CAS No.: 93942-26-8
Cat. No.: VC17015172
Molecular Formula: C13H27NO5
Molecular Weight: 277.36 g/mol
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Specification
| CAS No. | 93942-26-8 |
|---|---|
| Molecular Formula | C13H27NO5 |
| Molecular Weight | 277.36 g/mol |
| IUPAC Name | 2-amino-2-methylpropan-1-ol;nonanedioic acid |
| Standard InChI | InChI=1S/C9H16O4.C4H11NO/c10-8(11)6-4-2-1-3-5-7-9(12)13;1-4(2,5)3-6/h1-7H2,(H,10,11)(H,12,13);6H,3,5H2,1-2H3 |
| Standard InChI Key | SHMMNXHKBKKONC-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(CO)N.C(CCCC(=O)O)CCCC(=O)O |
Introduction
Structural and Functional Analogues
| Property | Value | Source |
|---|---|---|
| Boiling Point | 121.1 °C | PubChem |
| Density (20 °C) | 1.622 g/cm³ | PubChem |
| Vapor Pressure (20 °C) | 18.5 mmHg | PubChem |
| Odor Threshold | 1 ppm (detection) | PubChem |
These metrics underscore the volatility and density typical of chlorinated solvents, which inform their use in dry cleaning and metal degreasing .
Regulatory Compliance and Analytical Methodologies
REACH and Substance Authorization
Under REACH, EINECS-listed substances like 300-577-1 require rigorous hazard assessments, exposure evaluations, and risk management plans. The ECHA guidelines mandate the submission of:
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Chemical Safety Reports (CSRs) detailing environmental and health impacts.
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Exposure Scenarios for occupational and consumer uses.
Analytical Techniques for Halogenated Compounds
The EPA’s Other Test Method 45 (OTM-45) exemplifies protocols for analyzing semivolatile compounds, emphasizing:
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Sample Collection: Use of borosilicate glass probe liners heated to 120 ± 14 °C to prevent analyte loss .
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Interference Mitigation: Implementation of sampling train proof blanks (STPBs) to isolate contamination sources .
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Detection Limits: Calculation of stack detection limits (SDLs) based on method detection limits (MDLs) and sample volumes .
Data Standardization and Reporting
Alignment with Statistics Canada Guidelines
Effective data presentation adheres to principles outlined in the Data Tables Standards, ensuring:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume